Cas no 2228718-62-3 (3-(2-methylfuran-3-yl)oxypyrrolidine)

• Product Name: 3-(2-methylfuran-3-yl)oxypyrrolidine
• CAS No: 2228718-62-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6489890
• PubChem ID: 165879703
• Update Time: 2025-06-08

3-(2-methylfuran-3-yl)oxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylfuran-3-yl)oxypyrrolidine
• 3-[(2-methylfuran-3-yl)oxy]pyrrolidine
• EN300-1770228
• 2228718-62-3

• Inchi： 1S/C9H13NO2/c1-7-9(3-5-11-7)12-8-2-4-10-6-8/h3,5,8,10H,2,4,6H2,1H3
• InChI Key： ZKBBLWCNGGRRMS-UHFFFAOYSA-N
• SMILES： O(C1C=COC=1C)C1CNCC1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-(2-methylfuran-3-yl)oxypyrrolidine

Introduction to 3-(2-methylfuran-3-yl)oxypyrrolidine (CAS No: 2228718-62-3)

3-(2-methylfuran-3-yl)oxypyrrolidine (CAS No: 2228718-62-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxypyrrolidine class, which is characterized by a unique structural framework comprising a pyrrolidine ring linked to an oxygen-containing substituent. The presence of a 2-methylfuran moiety in its structure imparts distinct electronic and steric properties, making it a promising scaffold for the development of novel bioactive molecules.

The chemical structure of 3-(2-methylfuran-3-yl)oxypyrrolidine can be described as a six-membered oxygenated pyrrolidine ring connected to a five-membered furan ring at the 3-position of the pyrrolidine. The 2-methylfuran substituent introduces a methyl group at the 2-position of the furan ring, which can influence the compound's reactivity and interaction with biological targets. This structural motif has been explored in various research studies due to its potential pharmacological properties.

In recent years, there has been growing interest in oxypyrrolidine derivatives as they exhibit a wide range of biological activities. These compounds have been investigated for their potential roles in modulating various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The 2-methylfuran moiety in 3-(2-methylfuran-3-yl)oxypyrrolidine is particularly noteworthy, as it can enhance the compound's solubility and bioavailability, which are critical factors in drug development.

One of the most compelling aspects of 3-(2-methylfuran-3-yl)oxypyrrolidine is its versatility as a chemical scaffold. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological profiles. For instance, modifications to the methylfuran substituent or the pyrrolidine ring have led to compounds with improved binding affinity and selectivity for specific biological targets. These findings highlight the compound's potential as a lead molecule in drug discovery efforts.

The synthesis of 3-(2-methylfuran-3-yl)oxypyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and functional group transformations. The introduction of the 2-methylfuran group typically involves Friedel-Crafts alkylation or other similar reactions that establish the correct regioisomerism. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency.

From a medicinal chemistry perspective, 3-(2-methylfuran-3-yl)oxypyrrolidine has been explored for its potential therapeutic applications. Studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory responses and metabolic disorders. The unique structural features of this compound make it an attractive candidate for further investigation in preclinical models. Additionally, computational modeling and molecular docking studies have been utilized to predict binding interactions between 3-(2-methylfuran-3-yl)oxypyrrolidine and potential drug targets.

The pharmacokinetic properties of 3-(2-methylfuran-3-yl)oxypyrrolidine are also of considerable interest. Research has shown that modifications to the furan ring can influence absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these structural elements, it may be possible to enhance the compound's bioavailability and reduce toxicity. These findings are crucial for translating laboratory discoveries into viable therapeutic agents.

In conclusion, 3-(2-methylfuran-3-yl)oxypyrrolidine (CAS No: 2228718-62-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural framework and diverse biological activities make it a valuable scaffold for drug development. Continued research into this compound and its derivatives holds promise for addressing various therapeutic challenges in medicine today.